Cas no 17266-29-4 (Benzo[b]thiophene-3-acetic acid, 5-chloro-, ethyl ester)

• Product Name: Benzo[b]thiophene-3-acetic acid, 5-chloro-, ethyl ester
• CAS No: 17266-29-4
• MF: C₁₂H₁₁ClO₂S
• MW: 254.732541322708
• CID: 1355351
• PubChem ID: 23614457
• Update Time: 2025-04-20

Benzo[b]thiophene-3-acetic acid, 5-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-acetic acid, 5-chloro-, ethyl ester
• ethyl α-(5-chloro-3-benzothienyl)acetate
• ethyl(5-chloro-1-benzothiophene-3-yl)acetate
• 17266-29-4
• VRFAUHIFERJEHE-UHFFFAOYSA-N
• benzo[b]thiophene-3-acetic acid,5-chloro-,ethyl ester

• Inchi： 1S/C12H11ClO2S/c1-2-15-12(14)5-8-7-16-11-4-3-9(13)6-10(8)11/h3-4,6-7H,2,5H2,1H3
• InChI Key： VRFAUHIFERJEHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CS2)CC(=O)OCC

Computed Properties

• Exact Mass: 254.01693
• Monoisotopic Mass: 254.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3